![molecular formula C17H16N2O B2512561 N-benzyl-2-(1H-indol-3-yl)acetamide CAS No. 73031-14-8](/img/structure/B2512561.png)
N-benzyl-2-(1H-indol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-(1H-indol-3-yl)acetamide, also known as BIA 10-2474, is a compound that has been studied for its potential use as a painkiller. It was first synthesized in 2007 by the French pharmaceutical company Biotrial, and has since been the subject of extensive research.
Scientific Research Applications
Anti-inflammatory Properties
A study by Al-Ostoot et al. (2020) synthesized a new indole acetamide derivative and confirmed its anti-inflammatory activity through in silico modeling, targeting cyclooxygenase domains. This highlights the potential use of N-benzyl-2-(1H-indol-3-yl)acetamide in developing anti-inflammatory drugs.
Antimicrobial and Antioxidant Activities
Another research by Naraboli and Biradar (2017) focused on synthesizing benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties. These compounds, including variants of this compound, demonstrated potent antimicrobial and antioxidant activities.
Anticonvulsant Activity
A study by El Kayal et al. (2022) synthesized 1-benzylsubstituted derivatives of this compound and evaluated their anticonvulsant activity using a mouse model. Although they did not show significant anticonvulsant activity, the research contributed to understanding the pharmacophore role of cyclic amide fragments in such activities.
Antioxidant Properties
Research conducted by Gopi and Dhanaraju (2020) synthesized derivatives of this compound and evaluated their antioxidant activity. The results revealed that most compounds exhibited considerable antioxidant activity, with some showing remarkable activity at low concentrations.
Mechanism of Action
Target of Action
N-benzyl-2-(1H-indol-3-yl)acetamide primarily targets the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp) as per the research . RdRp plays a crucial role in the replication of the virus, making it a significant target for antiviral drugs .
Mode of Action
The interaction of this compound with its target, RdRp, results in the inhibition of RNA synthesis by the SARS-CoV-2 virus . This inhibitory effect disrupts the replication process of the virus, thereby limiting its spread within the host .
Biochemical Pathways
This compound affects the biochemical pathway involving the SARS-CoV-2 RdRp . By inhibiting RdRp, the compound disrupts the viral replication process, leading to a decrease in viral load .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the inhibition of viral RNA synthesis . This inhibition disrupts the replication of the SARS-CoV-2 virus, potentially reducing the severity of the infection .
Biochemical Analysis
Biochemical Properties
N-benzyl-2-(1H-indol-3-yl)acetamide, like other indole derivatives, is known to interact with multiple receptors, which makes it a valuable candidate for the development of new useful derivatives . These interactions can involve various enzymes and proteins, and the nature of these interactions can vary widely, depending on the specific biochemical context .
Metabolic Pathways
This compound is likely involved in various metabolic pathways, given the known biochemical properties of indole derivatives . These could include interactions with various enzymes or cofactors, as well as potential effects on metabolic flux or metabolite levels .
Properties
IUPAC Name |
N-benzyl-2-(1H-indol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c20-17(19-11-13-6-2-1-3-7-13)10-14-12-18-16-9-5-4-8-15(14)16/h1-9,12,18H,10-11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFISMSIEWANYHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CC2=CNC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73031-14-8 |
Source
|
Record name | N-BENZYL-2-(1H-INDOL-3-YL)-ACETAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.